Cas no 1247889-30-0 (2-cyclopentyl-1,3-oxazole-4-carboxylic acid)

2-Cyclopentyl-1,3-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopentyl-substituted oxazole core. This compound is of interest in medicinal chemistry and organic synthesis due to its versatile reactivity, particularly as a building block for the development of pharmacologically active molecules. The oxazole ring provides a rigid scaffold, while the carboxylic acid functionality allows for further derivatization via amidation, esterification, or other coupling reactions. Its cyclopentyl moiety may enhance lipophilicity, influencing bioavailability and target binding. The compound is suitable for applications in drug discovery, agrochemical research, and material science, where tailored heterocyclic frameworks are required.

2-cyclopentyl-1,3-oxazole-4-carboxylic acid structure

1247889-30-0 structure

Product Name:2-cyclopentyl-1,3-oxazole-4-carboxylic acid

CAS No:1247889-30-0

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:1064833

PubChem ID:62234616

Update Time:2025-06-07

2-cyclopentyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyclopentyloxazole-4-carboxylic acid
- 2-Cyclopentyl-4-oxazolecarboxylic Acid
- 2-Cyclopentyl-1,3-oxazole-4-carboxylic acid
- CS-0234297
- Z969117318
- EN300-140556
- SY154740
- 2-Cyclopentyloxazole-4-carboxylicacid
- 4-Oxazolecarboxylic acid, 2-cyclopentyl-; 2-Cyclopentyl-4-oxazolecarboxylic acid; 2-Cyclopentyl-1,3-oxazole-4-carboxylic acid
- MFCD16698580
- 1247889-30-0
- AKOS011517211
- DB-313917
- 2-cyclopentyl-1,3-oxazole-4-carboxylic acid
- Inchi： 1S/C9H11NO3/c11-9(12)7-5-13-8(10-7)6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12)
- InChI Key： HMFSEYJFLNQHOM-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)N=C1C1CCCC1

Computed Properties

Exact Mass: 181.07389321g/mol
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 345.9±15.0 °C at 760 mmHg
Flash Point: 163.0±20.4 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-cyclopentyl-1,3-oxazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-cyclopentyl-1,3-oxazole-4-carboxylic acid Pricemore >>

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